Cas no 68449-74-1 (N-methyl-1,2-thiazol-3-amine)

N-methyl-1,2-thiazol-3-amine structure
N-methyl-1,2-thiazol-3-amine structure
Product Name:N-methyl-1,2-thiazol-3-amine
CAS No:68449-74-1
MF:C4H6N2S
MW:114.168838977814
MDL:MFCD19217727
CID:5618238
PubChem ID:12436999
Update Time:2023-11-27

N-methyl-1,2-thiazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolamine, N-methyl-
    • SCHEMBL84674
    • N-methyl-1,2-thiazol-3-amine
    • AKOS006359044
    • EN300-2975502
    • N-Methylisothiazol-3-amine
    • 68449-74-1
    • MDL: MFCD19217727
    • Inchi: 1S/C4H6N2S/c1-5-4-2-3-7-6-4/h2-3H,1H3,(H,5,6)
    • InChI Key: PTOSEJFVICJHJS-UHFFFAOYSA-N
    • SMILES: S1C=CC(NC)=N1

Computed Properties

  • Exact Mass: 114.02516937g/mol
  • Monoisotopic Mass: 114.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 57.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 53.2Ų

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Predicted)
  • Boiling Point: 115.2±23.0 °C(Predicted)
  • pka: 5.75±0.10(Predicted)

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